[(1R,4S)-4-[(4-methoxycyclohexyl)amino]cyclopent-2-en-1-yl]methanol

• IUPAC Name: [(1R,4S)-4-[(4-methoxycyclohexyl)amino]cyclopent-2-en-1-yl]methanol
• InChI: InChI=1S/C13H23NO2/c1-16-13-6-4-11(5-7-13)14-12-3-2-10(8-12)9-15/h2-3,10-15H,4-9H2,1H3/t10-,11?,12+,13?/m0/s1
• InChI Key: ICRNWPXTQZTSET-GMKTYKIGSA-N
• Canonical SMILES: COC1CCC(CC1)NC2CC(C=C2)CO
• Isomeric SMILES: COC1CCC(CC1)N[C@H]2C[C@H](C=C2)CO
• Molecular Formula: C13H23NO2
• Molecular Weight: 225.33 g/mol

Description

[(1R,4S)-4-[(4-methoxycyclohexyl)amino]cyclopent-2-en-1-yl]methanol is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in a variety of areas, including neuroscience, pharmacology, and biochemistry.

Scientific Research Applications

[(1R,4S)-4-[(4-methoxycyclohexyl)amino]cyclopent-2-en-1-yl]methanol has been studied for its potential applications in a variety of scientific research areas. In neuroscience, this compound has been shown to have an effect on the endocannabinoid system, which is involved in the regulation of pain, mood, and appetite. In pharmacology, [(1R,4S)-4-[(4-methoxycyclohexyl)amino]cyclopent-2-en-1-yl]methanol has been studied for its potential as an analgesic and anti-inflammatory agent. In biochemistry, this compound has been shown to have an effect on the metabolism of lipids and glucose.

Mechanism of Action

The mechanism of action of [(1R,4S)-4-[(4-methoxycyclohexyl)amino]cyclopent-2-en-1-yl]methanol is not fully understood. However, it is believed to act as an agonist for the cannabinoid receptor CB2, which is primarily located in immune cells. Activation of the CB2 receptor has been shown to have anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
[(1R,4S)-4-[(4-methoxycyclohexyl)amino]cyclopent-2-en-1-yl]methanol has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and chemokines. In vivo studies have shown that [(1R,4S)-4-[(4-methoxycyclohexyl)amino]cyclopent-2-en-1-yl]methanol can reduce pain and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using [(1R,4S)-4-[(4-methoxycyclohexyl)amino]cyclopent-2-en-1-yl]methanol in lab experiments is that it has been well-studied and has a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation is that this compound has not been extensively studied in humans, so its safety and efficacy in a clinical setting are not yet known.

Future Directions

There are many potential future directions for research on [(1R,4S)-4-[(4-methoxycyclohexyl)amino]cyclopent-2-en-1-yl]methanol. One area of interest is its potential as a treatment for autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. Another area of interest is its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

[(1R,4S)-4-[(4-methoxycyclohexyl)amino]cyclopent-2-en-1-yl]methanol is a synthetic compound that can be produced through a multistep process. The initial step involves the reaction of cyclopentadiene with methyl acrylate to form a Diels-Alder adduct. The adduct is then subjected to a series of reactions, including hydrogenation, protection of the amine group, and deprotection of the hydroxyl group, to yield the final product.